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Compound of Interest

Compound Name:
6-Chloroimidazo[1,2-a]pyridine-3-

carbaldehyde

CAS No.: 29096-59-1

Cat. No.: B1592177

Get Quote

6-Chloroimidazo[1,2-a]pyridine-3-carbaldehyde is a solid organic compound recognized for

its role as a versatile intermediate.[1] The imidazo[1,2-a]pyridine core is a privileged scaffold,

frequently found in pharmacologically active molecules, making this compound a subject of

significant interest in the synthesis of novel therapeutics.[2]

A summary of its key physicochemical properties is presented below for quick reference.
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Synthesis Pathway: The Vilsmeier-Haack Approach
The most common and efficient synthesis of 6-Chloroimidazo[1,2-a]pyridine-3-carbaldehyde
is achieved through a robust two-stage process.[2] This methodology first involves the

construction of the core imidazo[1,2-a]pyridine ring system, followed by a regioselective

formylation at the C3 position.

Stage 1: Synthesis of the 6-Chloroimidazo[1,2-a]pyridine Intermediate The foundational

scaffold is prepared via the cyclocondensation of 5-chloro-2-aminopyridine with

chloroacetaldehyde. This reaction establishes the bicyclic heterocyclic system essential for the

subsequent functionalization.

Stage 2: Vilsmeier-Haack Formylation The key step is the introduction of the carbaldehyde

group onto the electron-rich imidazo[1,2-a]pyridine ring. This is accomplished using the

Vilsmeier-Haack reaction, where the Vilsmeier reagent, generated in situ from phosphorus

oxychloride (POCl₃) and N,N-Dimethylformamide (DMF), acts as the formylating agent.[2] The

reaction selectively targets the 3-position due to the electronic nature of the heterocyclic

system.
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Caption: Two-stage synthesis of the target compound.
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The following protocol is a self-validating system, where the rationale behind critical steps is

explained to ensure reproducibility and understanding.

Part 1: Synthesis of 6-Chloroimidazo[1,2-a]pyridine

Setup: In a round-bottom flask fitted with a reflux condenser, dissolve 5-chloro-2-

aminopyridine (1.0 eq) in ethanol.

Reagent Addition: Add chloroacetaldehyde (1.2 eq, typically a 50% aqueous solution)

dropwise to the solution at room temperature. Causality: The dropwise addition controls the

initial reaction rate and prevents potential side reactions.

Reaction: Heat the mixture to reflux for 4-6 hours. Monitor the reaction's progress using Thin

Layer Chromatography (TLC).

Workup: After completion, cool the mixture, neutralize with a saturated sodium bicarbonate

solution, and extract the product with ethyl acetate. The combined organic layers are then

washed, dried, and concentrated to yield the intermediate.

Part 2: Vilsmeier-Haack Formylation

Vilsmeier Reagent Preparation: In a separate flask under an inert atmosphere, add

anhydrous DMF. Cool the flask to 0 °C in an ice bath. Slowly add phosphorus oxychloride

(POCl₃, 2.0 eq) dropwise. Causality: This reaction is highly exothermic; maintaining a low

temperature (below 5 °C) is critical to safely form the electrophilic Vilsmeier reagent and

prevent its decomposition.[2] Stir the resulting mixture at 0 °C for 30 minutes.

Substrate Addition: Dissolve the 6-chloroimidazo[1,2-a]pyridine intermediate (1.0 eq) from

Part 1 in anhydrous dichloromethane (DCM) and add it dropwise to the prepared Vilsmeier

reagent at 0 °C.

Reaction: Allow the mixture to warm to room temperature, then heat to 60-70 °C for 3-5

hours, monitoring by TLC.[2]

Quenching: Upon completion, cool the reaction in an ice bath and carefully pour it onto

crushed ice. Causality: This step safely quenches the reactive Vilsmeier reagent and

hydrolyzes the reaction intermediate to reveal the aldehyde.
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Purification: Neutralize the aqueous solution with saturated sodium bicarbonate until the pH

is ~7-8. Extract the product with DCM. The combined organic extracts are washed with brine,

dried over anhydrous sodium sulfate, and concentrated. The crude product is then purified

by column chromatography on silica gel to yield the final product as a solid.[2]

Reactivity, Applications, and Role in Drug Discovery
The true value of 6-Chloroimidazo[1,2-a]pyridine-3-carbaldehyde lies in its synthetic

versatility, which stems from its two key reactive sites: the carbaldehyde group and the chloro-

substituent.

The Aldehyde Handle: The carbaldehyde at the C3 position is an exceptionally versatile

functional group. It serves as an electrophilic site for a vast array of subsequent chemical

transformations, including reductive aminations, Wittig reactions, and the formation of Schiff

bases. This allows for the straightforward introduction of diverse side chains and functional

groups, enabling the rapid generation of large compound libraries for high-throughput

screening.[2] For example, it can be transformed into oxazole derivatives, which have shown

potential as urease inhibitors.[8][9]

The Chloro-Substituent: The chlorine atom at the C6 position can participate in transition

metal-catalyzed cross-coupling reactions, such as the Suzuki or Buchwald-Hartwig

reactions. While chloroarenes can be less reactive than their bromo or iodo counterparts,

modern catalysts with bulky phosphine ligands have been developed to facilitate these

couplings efficiently.[10] This allows for the introduction of aryl, heteroaryl, or alkyl groups at

this position, further expanding the accessible chemical space.
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Caption: Drug discovery workflow using the title compound.

This dual reactivity makes 6-Chloroimidazo[1,2-a]pyridine-3-carbaldehyde a powerful

intermediate in programs focused on:

Oncology and Infectious Diseases: The imidazo[1,2-a]pyridine framework is a key feature in

molecules designed as anti-cancer agents and therapeutics for infectious diseases.[11]

Enzyme Inhibition: Derivatives are frequently used in biochemical research to probe enzyme

active sites and develop potent inhibitors for various therapeutic targets.[11]

CNS Receptor Ligands: The related imidazo[1,2-b]pyridazine scaffold has shown high

selective affinity for benzodiazepine receptors, suggesting potential applications for this class

of compounds in neuroscience.[10]

Safety, Handling, and Storage
As with any active chemical reagent, proper safety protocols must be strictly followed when

handling 6-Chloroimidazo[1,2-a]pyridine-3-carbaldehyde.

Hazard Identification (GHS Classification):

H302: Harmful if swallowed.[3][7]

H315: Causes skin irritation.[3][7]

H319: Causes serious eye irritation.[3][7]

H335: May cause respiratory irritation.[3][7]

Recommended Precautions and PPE:

Engineering Controls: Always handle this compound in a well-ventilated chemical fume hood

to avoid inhalation of dust or fumes.[3][12] Eyewash stations and safety showers should be

readily accessible.[12][13]
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[13]

Hand Protection: Wear suitable protective gloves (e.g., nitrile).[3]

Skin and Body Protection: Wear a lab coat and appropriate protective clothing.[3]

Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the

laboratory. Wash hands thoroughly after handling.[3][13]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][12]

Store locked up and apart from incompatible materials such as strong oxidizing agents.[3]

[13]

Conclusion
6-Chloroimidazo[1,2-a]pyridine-3-carbaldehyde is more than a mere chemical intermediate;

it is a strategic tool for medicinal chemists. Its well-defined synthesis, coupled with the dual

reactivity of its aldehyde and chloro-substituents, provides a reliable and versatile platform for

the design and synthesis of novel, biologically active molecules. A thorough understanding of

its properties, synthetic pathways, and handling requirements is essential for leveraging its full

potential in the demanding landscape of drug discovery and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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